8-(4-HYDROXYPHENYL)-1,3,6-TRIMETHYL-7-(4-METHYLPHENYL)-1H,2H,3H,4H,8H-IMIDAZO[1,2-G]PURINE-2,4-DIONE

• IUPAC Name: 6-(4-hydroxyphenyl)-2,4,8-trimethyl-7-(4-methylphenyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H21N5O3/c1-13-5-7-15(8-6-13)18-14(2)27-19-20(25(3)23(31)26(4)21(19)30)24-22(27)28(18)16-9-11-17(29)12-10-16/h5-12,29H,1-4H3
• InChI Key: UTEDSUKNAHGHIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(N3C4=C(N=C3N2C5=CC=C(C=C5)O)N(C(=O)N(C4=O)C)C)C
• Molecular Formula: C23H21N5O3
• Molecular Weight: 415.4 g/mol

Description

8-(4-HYDROXYPHENYL)-1,3,6-TRIMETHYL-7-(4-METHYLPHENYL)-1H,2H,3H,4H,8H-IMIDAZO[1,2-G]PURINE-2,4-DIONE is a complex organic compound with a unique structure that includes multiple aromatic rings and functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-(4-HYDROXYPHENYL)-1,3,6-TRIMETHYL-7-(4-METHYLPHENYL)-1H,2H,3H,4H,8H-IMIDAZO[1,2-G]PURINE-2,4-DIONE typically involves multi-step organic reactions. The process begins with the preparation of the core imidazo[2,1-f]purine structure, followed by the introduction of the hydroxyphenyl and methylphenyl groups through electrophilic aromatic substitution reactions. The reaction conditions often require the use of strong acids or bases, high temperatures, and specific catalysts to achieve the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to optimize reaction conditions and increase yield. The use of automated systems allows for precise control over reaction parameters, reducing the risk of side reactions and improving the overall efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

8-(4-HYDROXYPHENYL)-1,3,6-TRIMETHYL-7-(4-METHYLPHENYL)-1H,2H,3H,4H,8H-IMIDAZO[1,2-G]PURINE-2,4-DIONE can undergo various chemical reactions, including:

Oxidation: The hydroxyphenyl group can be oxidized to form quinone derivatives.

Reduction: The compound can be reduced to form dihydro derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, OH-) are employed under specific conditions to achieve substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyphenyl group can yield quinone derivatives, while reduction can produce dihydro derivatives with altered electronic properties.

Scientific Research Applications

8-(4-HYDROXYPHENYL)-1,3,6-TRIMETHYL-7-(4-METHYLPHENYL)-1H,2H,3H,4H,8H-IMIDAZO[1,2-G]PURINE-2,4-DIONE has several scientific research applications:

Medicinal Chemistry: This compound is studied for its potential as a therapeutic agent due to its unique structure and biological activity.

Materials Science: It is used in the development of advanced materials with specific electronic and optical properties.

Organic Synthesis: The compound serves as a building block for the synthesis of more complex molecules in organic chemistry.

Mechanism of Action

The mechanism of action of 8-(4-HYDROXYPHENYL)-1,3,6-TRIMETHYL-7-(4-METHYLPHENYL)-1H,2H,3H,4H,8H-IMIDAZO[1,2-G]PURINE-2,4-DIONE involves its interaction with specific molecular targets and pathways. The hydroxyphenyl and methylphenyl groups play a crucial role in binding to target proteins or enzymes, modulating their activity. The compound’s unique structure allows it to interact with multiple targets, leading to a range of biological effects.

Comparison with Similar Compounds

Similar Compounds

8-Phenylphenalenones: These compounds share a similar core structure but differ in the substitution pattern on the aromatic rings.

Hydrazine-coupled pyrazoles: These compounds have similar pharmacological properties and are studied for their antileishmanial and antimalarial activities.

Uniqueness

8-(4-HYDROXYPHENYL)-1,3,6-TRIMETHYL-7-(4-METHYLPHENYL)-1H,2H,3H,4H,8H-IMIDAZO[1,2-G]PURINE-2,4-DIONE is unique due to its specific substitution pattern and the presence of both hydroxyphenyl and methylphenyl groups. This combination of functional groups imparts distinct electronic and steric properties, making it a valuable compound for various applications in scientific research.